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Compound of Interest

Compound Name: P53R3

Cat. No.: B12421918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of P53R3, a potent p53 reactivator utilized in cancer research. The following procedures and

recommendations are designed to ensure the safe handling, storage, and disposal of this

compound.

Compound Information and Storage
P53R3 is a chemical compound identified by CAS number 922150-12-7. It is supplied as a

solid or in a dimethyl sulfoxide (DMSO) solution and is intended for research use only.

Storage and Stability:

Proper storage is crucial to maintain the integrity of P53R3.
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Form
Storage
Temperature

Duration Special Conditions

Solid 4°C Long-term
Store under a nitrogen

atmosphere.

In DMSO Solution -80°C Up to 6 months
Store under a nitrogen

atmosphere.

In DMSO Solution -20°C Up to 1 month
Store under a nitrogen

atmosphere.

Personal Protective Equipment (PPE)
Due to the absence of a comprehensive Safety Data Sheet (SDS), a conservative approach to

personal protection is recommended. The following PPE should be worn at all times when

handling P53R3:

PPE Category Item Specifications

Hand Protection Gloves

Two pairs of nitrile gloves.

Change gloves immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn to protect

against splashes.

Body Protection Laboratory Coat
A standard laboratory coat

should be worn and buttoned.

Respiratory Protection Chemical Fume Hood

All handling of solid P53R3

and solutions should be

performed in a certified

chemical fume hood to avoid

inhalation of any dust or

aerosols.
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Operational Plan: Handling and Preparation of
Solutions
Handling Solid P53R3:

Work Area Preparation: Ensure the chemical fume hood is clean and uncluttered.

Weighing: If weighing the solid compound, do so on a tared, disposable weigh boat within

the fume hood.

Spill Prevention: Handle the solid with care to prevent generating dust.

Preparation of P53R3 Solution in DMSO:

Solvent Handling: DMSO is readily absorbed through the skin and can carry other chemicals

with it. Handle DMSO with extreme care, wearing double gloves.

Dissolving: Slowly add the weighed P53R3 solid to the required volume of DMSO in a

suitable vial.

Mixing: Cap the vial and vortex or sonicate until the solid is completely dissolved.

Labeling: Clearly label the vial with the compound name, concentration, solvent, date, and

your initials.

Disposal Plan
All waste materials contaminated with P53R3 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid P53R3
Collect in a clearly labeled hazardous waste

container.

P53R3 Solutions

Collect in a labeled, sealed container for liquid

hazardous waste. Do not mix with incompatible

waste streams.

Contaminated Labware (e.g., pipette tips, weigh

boats, gloves)

Place in a designated solid hazardous waste

container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Emergency Situation First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Experimental Protocol: In Vitro p53 Reactivation
Assay
This protocol outlines a general procedure to assess the ability of P53R3 to reactivate mutant

p53 in cancer cell lines.

Objective: To determine the effect of P53R3 on the transcriptional activity of mutant p53.
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Materials:

Cancer cell line expressing a p53 mutant (e.g., a cell line with p53R175H, p53R248W, or

p53R273H).

P53R3 stock solution in DMSO.

Cell culture medium and supplements.

Luciferase reporter plasmid containing a p53-responsive element.

Transfection reagent.

Luciferase assay system.

Plate reader capable of measuring luminescence.

Methodology:

Cell Seeding: Seed the cancer cells in a 96-well plate at a density that will result in 70-80%

confluency at the time of transfection.

Transfection: Co-transfect the cells with the p53-responsive luciferase reporter plasmid and a

control plasmid (e.g., Renilla luciferase) using a suitable transfection reagent according to

the manufacturer's instructions.

P53R3 Treatment: After 24 hours of transfection, treat the cells with varying concentrations

of P53R3. Include a vehicle control (DMSO) and a positive control if available.

Incubation: Incubate the cells for an additional 24-48 hours.

Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities

using a dual-luciferase assay system and a plate reader.

Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to

account for variations in transfection efficiency and cell number. Compare the luciferase

activity in P53R3-treated cells to the vehicle control to determine the fold induction of p53

transcriptional activity.
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Caption: Workflow for the safe handling and experimental use of P53R3.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
P53R3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421918#personal-protective-equipment-for-
handling-p53r3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12421918?utm_src=pdf-body
https://www.benchchem.com/product/b12421918?utm_src=pdf-body-img
https://www.benchchem.com/product/b12421918#personal-protective-equipment-for-handling-p53r3
https://www.benchchem.com/product/b12421918#personal-protective-equipment-for-handling-p53r3
https://www.benchchem.com/product/b12421918#personal-protective-equipment-for-handling-p53r3
https://www.benchchem.com/product/b12421918#personal-protective-equipment-for-handling-p53r3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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